Cas no 1805605-99-5 (2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride
• CAS No: 1805605-99-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4806216
• Update Time: 2025-08-05

2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-4-2-3(10)5(7(9)14)13-6(4)8(11)12/h2,8H,1H3
• InChI Key： NJPMJAYYFSSDQW-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(C(F)F)=N1)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride

2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl Chloride: A Comprehensive Overview

The compound with CAS No 1805605-99-5, known as 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with fluorine atoms and a methoxy group, as well as a carbonyl chloride moiety. These characteristics make it a valuable building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride in the synthesis of bioactive molecules. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying its substituents, leading to the creation of novel compounds with enhanced pharmacological properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as an intermediate in the synthesis of kinase inhibitors, showcasing its versatility in drug discovery.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the difluoromethyl group and the methoxy substituent is achieved through precise nucleophilic substitution reactions, while the formation of the carbonyl chloride moiety requires careful control over reaction conditions to ensure optimal yields. These steps underscore the importance of synthetic chemistry in designing complex molecules with specific functional groups.

In terms of applications, 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride has found utility in various industries. In the pharmaceutical sector, it serves as an intermediate in the production of anti-inflammatory agents and antiviral drugs. Its ability to participate in both nucleophilic acyl substitution and coupling reactions makes it an invaluable reagent in organic synthesis laboratories worldwide.

From a materials science perspective, this compound has been employed in the development of advanced polymers and coatings. Its fluorinated structure contributes to enhanced thermal stability and chemical resistance, properties that are highly desirable in high-performance materials. A 2023 article in *Macromolecules* detailed its use as a monomer in the synthesis of fluoropolymers with improved mechanical properties, further cementing its role as a key component in modern materials research.

The environmental impact of 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride has also been a topic of interest among researchers. Studies have shown that its degradation products exhibit low toxicity to aquatic organisms, which is crucial for ensuring sustainable chemical practices. This finding aligns with global efforts to develop eco-friendly chemical processes and reduce environmental pollution.

In conclusion, 2-(Difluoromethyl)-5-fluoro-3-methoxypyridine-6-carbonyl chloride (CAS No 1805605-99-5) stands out as a versatile and valuable compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique chemical structure and reactivity continue to drive innovative research, making it an essential component in the advancement of modern chemistry.